2-(7-(2-Fluorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)-2-oxoethyl acetate

• IUPAC Name: [2-[7-(2-fluorophenyl)-1,1-dioxo-1,4-thiazepan-4-yl]-2-oxoethyl] acetate
• InChI: InChI=1S/C15H18FNO5S/c1-11(18)22-10-15(19)17-7-6-14(23(20,21)9-8-17)12-4-2-3-5-13(12)16/h2-5,14H,6-10H2,1H3
• InChI Key: HQBRRODJILBVJT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC(=O)N1CCC(S(=O)(=O)CC1)C2=CC=CC=C2F
• Molecular Formula: C15H18FNO5S
• Molecular Weight: 343.4 g/mol

Description

2-(7-(2-Fluorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)-2-oxoethyl acetate is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various research fields. This compound is commonly referred to as FPTA, and it has been synthesized using different methods.

Scientific Research Applications

Neuropharmacology and Compulsive Behavior

Research on Orexin receptors (OXRs) has shown that selective antagonism at OX1R could represent a novel pharmacological treatment for binge eating and possibly other eating disorders with a compulsive component. Compounds targeting OXR mechanisms have been evaluated in models of binge eating, indicating a major role of OX1R mechanisms in such behaviors (Piccoli et al., 2012).

Enzyme Catalysis and Assay Development

Enantioselective fluorogenic assays for detecting lipase catalytic antibodies demonstrate the potential of certain compounds in bioanalytical chemistry. Such assays are crucial for understanding enzyme catalysis and developing new diagnostic tools (Klein & Reymond, 1999).

Antianxiety Agents

In the realm of medicinal chemistry, certain fluorophenyl compounds have been identified as central benzodiazepine receptor (CBR) ligands with potential as antianxiety agents. These compounds, through selective engagement with CBR, show promise for treating anxiety without the typical benzodiazepine side effects (Anzini et al., 2008).

Photophysical and Fluorogenic Properties

Studies on phenylaminonaphtho[1,2-d]oxazol-2-yl-type fluorophores have revealed their potential in sensing protons and water, highlighting their application in developing new fluorescent probes for biological and chemical sensing (Ooyama et al., 2009).

Luminescent Materials and Drug Design

Research into thiazolidinedione derivatives blended with poly lactic acid for bioplastic scintillation demonstrates the interplay between organic chemistry and materials science. Such studies are pivotal for creating eco-friendly luminescent materials and exploring their medical applications (Pai et al., 2020).